Cas no 180918-68-7 (Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-)

Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]- structure
180918-68-7 structure
Product Name:Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-
CAS No:180918-68-7
MF:C21H37FN2O3S
MW:416.593488454819
CID:162414
PubChem ID:163300
Update Time:2025-04-19

Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-
    • N-[4-[(1S)-4-[ethyl-(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
    • Methanesulfonamide,N-[4-[4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-, (S)-
    • Trecetilide
    • (S)-N-[4-[4-[Ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
    • Trastuzumab (solution)
    • Trecetilide [INN]
    • UNII-3R7HJU91EJ
    • CHEBI:177812
    • D09759
    • 3R7HJU91EJ
    • Trecetilide (INN)
    • CHEMBL269446
    • (S)-N-(4-(4-(ETHYL(6-FLUORO-6-METHYLHEPTYL)AMINO)-1-HYDROXYBUTYL)PHENYL) METHANESULFONAMIDE
    • Q27257929
    • DTXSID10171038
    • RPQUKWBLAHJOPX-FQEVSTJZSA-N
    • N-[4-[(1S)-4-[ethyl-(6-luoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulonamide
    • SCHEMBL5353205
    • 180918-68-7
    • (S)-(-)-N-[4-[-4-[ethyl(6-fluoro-6-methyl-heptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
    • (-)-4'-((S)-4-(Ethyl(6-fluoro-6-methylheptyl)amino)-1-hydroxybutyl)methanesulfonanilide
    • Inchi: 1S/C21H37FN2O3S/c1-5-24(16-8-6-7-15-21(2,3)22)17-9-10-20(25)18-11-13-19(14-12-18)23-28(4,26)27/h11-14,20,23,25H,5-10,15-17H2,1-4H3/t20-/m0/s1
    • InChI Key: RPQUKWBLAHJOPX-FQEVSTJZSA-N
    • SMILES: S(C)(NC1C=CC(=CC=1)[C@H](CCCN(CC)CCCCCC(C)(C)F)O)(=O)=O

Computed Properties

  • Exact Mass: 416.25111
  • Monoisotopic Mass: 416.25089238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 14
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Density: 1.120
  • PSA: 69.64
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